3,5-dichloro-4-methoxy-N-(2-methylphenyl)benzamide

• IUPAC Name: 3,5-dichloro-4-methoxy-N-(2-methylphenyl)benzamide
• InChI: InChI=1S/C15H13Cl2NO2/c1-9-5-3-4-6-13(9)18-15(19)10-7-11(16)14(20-2)12(17)8-10/h3-8H,1-2H3,(H,18,19)
• InChI Key: MAPJFGCFANYKLQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)C2=CC(=C(C(=C2)Cl)OC)Cl
• Molecular Formula: C15H13Cl2NO2
• Molecular Weight: 310.2 g/mol

Description

3,5-dichloro-4-methoxy-N-(2-methylphenyl)benzamide, also known as diclofenac-N-methylanthranilic acid, is a nonsteroidal anti-inflammatory drug (NSAID) that is widely used for its analgesic and anti-inflammatory properties. It is commonly used to treat pain, inflammation, and fever in conditions such as rheumatoid arthritis, osteoarthritis, and ankylosing spondylitis.

Mechanism of Action

The mechanism of action of 3,5-dichloro-4-methoxy-N-(2-methylphenyl)benzamide involves the inhibition of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins. This inhibition results in the reduction of pain, inflammation, and fever. This drug has been shown to preferentially inhibit COX-2 enzyme, which is responsible for the production of prostaglandins in response to inflammation.
Biochemical and physiological effects:
3,5-dichloro-4-methoxy-N-(2-methylphenyl)benzamide has been shown to have various biochemical and physiological effects. It has been shown to reduce the production of inflammatory cytokines such as interleukin-1β and tumor necrosis factor-α. It has also been shown to reduce the expression of adhesion molecules, which are responsible for the recruitment of inflammatory cells to the site of inflammation. This drug has been shown to have analgesic effects by reducing the sensitivity of nociceptors, which are responsible for transmitting pain signals to the brain.

Advantages and Limitations for Lab Experiments

3,5-dichloro-4-methoxy-N-(2-methylphenyl)benzamide has several advantages and limitations for lab experiments. One of the advantages is that it is a well-established drug with a known mechanism of action. This drug has been extensively studied in various animal models of inflammation and pain. One of the limitations is that it can cause gastrointestinal side effects such as ulceration and bleeding. This drug can also cause renal toxicity in some patients.

Future Directions

There are several future directions for the research on 3,5-dichloro-4-methoxy-N-(2-methylphenyl)benzamide. One of the future directions is to investigate its potential therapeutic effects in other disease conditions such as cancer, cardiovascular disease, and neuroinflammation. Another future direction is to investigate its potential for drug repurposing, where existing drugs are used for new indications. This drug has also been investigated for its potential use as a topical analgesic for the treatment of localized pain and inflammation. Overall, the research on 3,5-dichloro-4-methoxy-N-(2-methylphenyl)benzamide has the potential to lead to new therapeutic options for various disease conditions.

Synthesis Methods

The synthesis of 3,5-dichloro-4-methoxy-N-(2-methylphenyl)benzamide involves the reaction of 2-methylanthranilic acid with thionyl chloride to form the corresponding acid chloride. This acid chloride is then reacted with 3,5-dichloro-4-methoxyaniline in the presence of a base such as triethylamine to form the desired product. The synthesis of 3,5-dichloro-4-methoxy-N-(2-methylphenyl)benzamide-methylanthranilic acid is a well-established process and has been extensively studied in the literature.

Scientific Research Applications

3,5-dichloro-4-methoxy-N-(2-methylphenyl)benzamide has been extensively studied for its anti-inflammatory and analgesic properties. It has been shown to inhibit the production of prostaglandins, which are responsible for causing pain and inflammation. This drug has been used in various scientific research studies to investigate its potential therapeutic effects in various disease conditions such as rheumatoid arthritis, osteoarthritis, and ankylosing spondylitis.